Cas no 802845-91-6 (Acetamide,2-(butylamino)-N-(4-methylphenyl)-)

Acetamide,2-(butylamino)-N-(4-methylphenyl)- structure
802845-91-6 structure
Product Name:Acetamide,2-(butylamino)-N-(4-methylphenyl)-
CAS No:802845-91-6
MF:C13H20N2O
MW:220.310703277588
CID:713910
Update Time:2024-02-04

Acetamide,2-(butylamino)-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-(butylamino)-N-(4-methylphenyl)-
    • p-Acetotoluidide, 2-(butylamino)- (8CI)
    • Acetamide, 2-(butylamino)-N-(4-methylphenyl)-
    • Inchi: 1S/C13H20N2O/c1-3-4-9-14-10-13(16)15-12-7-5-11(2)6-8-12/h5-8,14H,3-4,9-10H2,1-2H3,(H,15,16)
    • InChI Key: IHMAXYHGOUYQIS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)CNCCCC

Computed Properties

  • Exact Mass: 220.158
  • Monoisotopic Mass: 220.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • Density: 1.031±0.06 g/cm3(Predicted)
  • Boiling Point: 379.9±25.0 °C(Predicted)
  • pka: 14.34±0.70(Predicted)
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